Cas no 1946001-64-4 (tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 1946001-64-4
• CID: 4632670
• Update Time: 2025-05-26

tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 1946001-64-4)

Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1946001-64-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a combination of a piperidine ring and a pyrazole moiety, makes it an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

The chemical structure of Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate consists of several key functional groups that contribute to its potential biological activity. The piperidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The pyrazole ring, on the other hand, is another important pharmacophore that has been extensively studied for its role in modulating various biological processes. The presence of an amino group on the pyrazole ring further enhances the compound's potential to engage in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in the development of new drugs. Heterocyclic structures, such as those found in Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate, often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their acyclic counterparts. This has led to a surge in interest among researchers looking to exploit these structures for therapeutic purposes.

In particular, the combination of a piperidine and pyrazole moiety has been shown to be particularly effective in designing molecules with potential applications in treating neurological disorders, infectious diseases, and cancer. The piperidine ring can serve as a scaffold for modulating central nervous system (CNS) activity, while the pyrazole moiety can provide additional binding interactions with target proteins. This dual functionality makes Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate a valuable candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The structural features of Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate suggest that it could interact with various biological targets, making it a versatile tool for medicinal chemists. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity to target specific diseases or conditions.

Recent studies have demonstrated the importance of understanding the three-dimensional structure of molecules like Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate to optimize their pharmacological properties. Computational methods such as molecular dynamics simulations and docking studies have been employed to predict how this compound might interact with biological targets at the atomic level. These studies provide valuable insights into the binding mechanisms and can guide the design of more effective drug candidates.

The synthesis of Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate presents an interesting challenge due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to access such molecules more efficiently than ever before. Techniques such as multi-step organic synthesis and catalytic transformations have enabled researchers to construct intricate molecular frameworks with high precision.

In conclusion, Tert-butyl 2-(3-Amino-1H-pyrazol-5-yl)piperidine-1-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.